Cas no 1367126-89-3 (tert-Butyl 4-(2,6-dichloropyridin-4-yl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(2,6-dichloropyridin-4-yl)piperazine-1-carboxylate
• CAS No: 1367126-89-3
• MF: C₁₄H₁₉Cl₂N₃O₂
• MW: 332.225561380386
• MDL: MFCD22571664
• CID: 1028816
• PubChem ID: 71710984
• Update Time: 2025-10-28

tert-Butyl 4-(2,6-dichloropyridin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2,6-dichloropyridin-4-yl)piperazine-1-carboxylate
• AM807955
• F94652
• MFCD22571664
• DB-361669
• SCHEMBL805892
• t-Butyl 4-(2,6-dichloropyridin-4-yl)piperaZine-1-carboxylate
• DTXSID30856678
• tert-Butyl4-(2,6-dichloropyridin-4-yl)piperazine-1-carboxylate
• 1367126-89-3

• MDL： MFCD22571664
• Inchi： 1S/C14H19Cl2N3O2/c1-14(2,3)21-13(20)19-6-4-18(5-7-19)10-8-11(15)17-12(16)9-10/h8-9H,4-7H2,1-3H3
• InChI Key： BXNNCNQQROWTKE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 331.0854322g/mol
• Monoisotopic Mass: 331.0854322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on tert-Butyl 4-(2,6-dichloropyridin-4-yl)piperazine-1-carboxylate

tert-Butyl 4-(2,6-dichloropyridin-4-yl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(2,6-dichloropyridin-4-yl)piperazine-1-carboxylate, with the CAS number 1367126-89-3, is a notable organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a piperazine ring with a dichloropyridine moiety and a tert-butyl ester group. Its synthesis and properties have been extensively studied, making it a valuable molecule in both academic and industrial research.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multicomponent reactions and click chemistry, to optimize its production. These methods not only enhance yield but also improve the overall sustainability of the synthesis process. The incorporation of the dichloropyridine group into the piperazine framework has been shown to significantly influence the compound's bioactivity and stability, making it a promising candidate for drug development.

In terms of applications, this compound has demonstrated potential in several areas. In the pharmaceutical industry, it has been explored as a lead molecule for developing antidepressants and antipsychotics. Its ability to modulate specific neurotransmitter systems makes it an attractive target for researchers aiming to address mental health disorders. Additionally, studies have highlighted its role as an intermediate in the synthesis of more complex molecules with enhanced therapeutic properties.

The structural versatility of tert-butyl 4-(2,6-dichloropyridin-4-yl)piperazine-1-carboxylate also extends to its use in materials science. Recent research has focused on its application as a building block for constructing advanced materials, such as stimuli-responsive polymers and self-healing composites. Its ability to undergo reversible chemical transformations under specific conditions has opened new avenues for developing smart materials with applications in sensors and actuators.

From a toxicological perspective, this compound has undergone rigorous safety assessments. Studies indicate that it exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use in drug development. However, further investigations are required to fully understand its long-term effects and environmental impact.

In conclusion, tert-butyl 4-(2,6-dichloropyridin-4-yl)piperazine-1-carboxylate stands as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key molecule in both academic research and industrial innovation. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in shaping future developments in chemistry and beyond.